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Compound of Interest

Compound Name: 1-Bromohexadecane-16,16,16-d3

Cat. No.: B1376988 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the core physical characteristics of

Cetyl bromide-16,16,16-d3, a deuterated form of cetyl bromide (1-bromohexadecane). The

substitution of deuterium for hydrogen at the terminal methyl group imparts subtle but

significant changes to the molecule's properties, making it a valuable tool in various research

applications, particularly in studies involving mass spectrometry and neutron scattering. This

document outlines key physical data, details the experimental protocols for their determination,

and illustrates a relevant experimental workflow.

Core Physical Properties
The introduction of deuterium increases the molecular weight of Cetyl bromide without altering

its chemical reactivity, a feature that is exploited in its applications as an internal standard and

in mechanistic studies.

Quantitative Data Summary
The table below summarizes the key physical properties of Cetyl bromide-16,16,16-d3 in

comparison to its non-deuterated analogue.
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Property Cetyl Bromide-16,16,16-d3
Cetyl Bromide (1-
Bromohexadecane)

Synonyms
Hexadecyl-16,16,16-d3

bromide

1-Bromohexadecane,

Hexadecyl bromide

Molecular Formula C₁₆H₃₀D₃Br C₁₆H₃₃Br

Molecular Weight 308.36 g/mol 305.34 g/mol [1]

Melting Point 16-18 °C 15-18 °C[2][3]

Boiling Point 190 °C at 11 mmHg
188 °C at 10 mmHg[4], 336 °C

at 760 mmHg[2]

Density 1.009 g/mL at 25 °C ~1.0 g/mL at 25 °C[2]

Solubility
Insoluble in water; Soluble in

alcohols, ethers, acetone.

Insoluble in water; Soluble in

organic solvents like alcohols,

ethers, and acetone.[2][4]

Appearance
Not explicitly stated, likely

similar to non-deuterated form

Clear amber to pale brown

liquid/semi-solid.[2][4]

Experimental Protocols
The following sections detail the methodologies for determining the key physical properties of

long-chain alkyl halides like Cetyl bromide-16,16,16-d3.

Melting Point Determination (Capillary Method for Waxy
Solids)
Given the low melting point and waxy nature of cetyl bromide, the capillary melting point

method is appropriate.

Apparatus:

Melting point apparatus (e.g., Mel-Temp)

Glass capillary tubes (one end sealed)
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Thermometer

Mortar and pestle (if sample is not a fine powder)

Procedure:

Sample Preparation: If the sample is not a fine powder, gently pulverize a small amount

using a mortar and pestle.

Loading the Capillary Tube: Press the open end of the capillary tube into the powdered

sample. A small amount of the solid will be forced into the tube.

Packing the Sample: Invert the tube and tap it gently on a hard surface to cause the solid to

fall to the sealed end. The packed sample height should be 2-3 mm.

Measurement:

Place the capillary tube in the heating block of the melting point apparatus.

Heat the sample rapidly to about 10-15°C below the expected melting point.

Then, reduce the heating rate to 1-2°C per minute to ensure thermal equilibrium between

the sample, the heating block, and the thermometer.

Record the temperature at which the first droplet of liquid appears (the onset of melting).

Record the temperature at which the last solid crystal melts (completion of melting). The

melting point is reported as this range.

Cooling and Repetition: Allow the apparatus to cool. A fresh sample in a new capillary tube

should be used for a second determination to ensure accuracy.

Boiling Point Determination (Vacuum Distillation)
Due to the high boiling point of cetyl bromide at atmospheric pressure and the potential for

decomposition, vacuum distillation is the preferred method for determining its boiling point.

Apparatus:
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Distillation flask

Claisen adapter

Condenser

Receiving flask (e.g., a "cow" or "pig" adapter with multiple flasks)

Thermometer and adapter

Vacuum pump with a trap (e.g., cooled with liquid nitrogen)

Heating mantle and stir plate with a stir bar

Manometer to measure pressure

Procedure:

Apparatus Setup: Assemble the vacuum distillation apparatus, ensuring all glass joints are

properly greased and sealed to prevent leaks. The Claisen adapter helps to prevent bumping

of the liquid into the condenser.

Sample Addition: Place the liquid sample and a magnetic stir bar into the distillation flask.

System Evacuation: Turn on the stirring and then slowly apply the vacuum. The liquid may

initially boil as dissolved gases and low-boiling impurities are removed.

Heating: Once the pressure has stabilized, begin to heat the distillation flask gently.

Boiling Point Measurement: The boiling point is the temperature at which the liquid is actively

boiling and a steady stream of condensate is observed on the thermometer bulb and in the

condenser. Record the temperature and the pressure from the manometer.

Collection: Collect the distilled liquid in the receiving flask.

Shutdown: After the distillation is complete, remove the heating mantle first, allow the system

to cool, and then slowly and carefully re-introduce air into the apparatus before turning off the

vacuum.
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Density Determination (Pycnometer Method)
The pycnometer method provides a precise determination of the density of a liquid.

Apparatus:

Pycnometer (a glass flask with a specific volume)

Analytical balance

Thermometer

Water bath

Procedure:

Mass of Empty Pycnometer: Thoroughly clean and dry the pycnometer and its stopper.

Weigh the empty pycnometer on an analytical balance and record the mass (m₁).

Mass of Pycnometer with Sample: Fill the pycnometer with the liquid sample, ensuring there

are no air bubbles. Insert the stopper, allowing excess liquid to exit through the capillary.

Place the pycnometer in a constant temperature water bath until it reaches thermal

equilibrium.

Drying and Weighing: Remove the pycnometer from the water bath and carefully dry the

exterior. Weigh the filled pycnometer and record the mass (m₂).

Mass of Pycnometer with Water: Clean the pycnometer and repeat the process using

distilled water of a known density (ρ_water) at the same temperature. Record the mass of

the pycnometer filled with water (m₃).

Calculation:

Mass of the sample (m_sample) = m₂ - m₁

Mass of the water (m_water) = m₃ - m₁

Volume of the pycnometer (V) = m_water / ρ_water
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Density of the sample (ρ_sample) = m_sample / V

Solubility Determination (Qualitative)
A qualitative assessment of solubility in various solvents is a fundamental physical

characteristic.

Apparatus:

Small test tubes

Vortex mixer or stirring rod

Selection of solvents (e.g., water, ethanol, diethyl ether, acetone, hexane)

Procedure:

Sample Addition: Place a small, consistent amount of Cetyl bromide-16,16,16-d3 (e.g., ~25

mg or a few drops) into a series of clean, dry test tubes.

Solvent Addition: Add a small volume (e.g., 1 mL) of a solvent to the first test tube.

Mixing: Vigorously agitate the mixture using a vortex mixer or by stirring for a set period.

Observation: Observe whether the solid or liquid solute dissolves completely, partially, or not

at all. Record the observation.

Repeat: Repeat the process for each of the selected solvents. Solubility can be categorized

as soluble, partially soluble, or insoluble.

Experimental Workflow Visualization
Cetyl bromide and its deuterated analogues are often used as surfactants in the study of

micelle formation. Small-Angle Neutron Scattering (SANS) is a powerful technique for

characterizing the size, shape, and aggregation number of these micelles. The use of

deuterated components allows for contrast variation, which can highlight different parts of the

micellar structure.
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Sample Preparation

SANS Experiment

Data Analysis

Start: Prepare Micellar Solutions

Prepare Cetyl bromide-16,16,16-d3 in D2O

Deuterated Sample

Prepare non-deuterated Cetyl bromide in H2O

Protonated Sample

Prepare contrast-matched solutions
(mixtures of H2O and D2O)

Contrast Variation

Place sample in SANS instrument

Expose sample to neutron beam

Measure scattered neutrons at various angles

Collect raw scattering data
(Intensity vs. Scattering Vector q)

Correct for background scattering

Fit data to micellar models
(e.g., core-shell sphere, ellipsoid)

Determine micelle parameters:
- Aggregation Number
- Core and Shell Radii

- Shape

Click to download full resolution via product page

Workflow for SANS analysis of micelles using deuterated surfactants.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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